2-(Isopropylthio)-1,3-benzothiazol-6-amine
Overview
Description
The description of a compound typically includes its molecular formula, structure, and any common names or synonyms it might have. It may also include information about its discovery or synthesis .
Synthesis Analysis
This involves detailing the methods and reactions used to synthesize the compound. It may involve multiple steps, each with its own reactants, catalysts, and conditions .Molecular Structure Analysis
This involves determining the spatial arrangement of atoms in the compound and the bonds between them. Techniques such as X-ray crystallography, NMR spectroscopy, and computational chemistry might be used .Chemical Reactions Analysis
This involves studying the reactions the compound undergoes. This can include reactions used in its synthesis, as well as reactions it undergoes under certain conditions or with certain reagents .Physical And Chemical Properties Analysis
This involves measuring properties such as melting point, boiling point, solubility, optical activity, and reactivity. It may also involve studying how these properties change under different conditions .Scientific Research Applications
Molecular Spectroscopy
2-(Isopropylthio)-1,3-benzothiazol-6-amine: may be utilized in molecular spectroscopy studies due to its potential interaction with light and other forms of electromagnetic radiation. This compound could be involved in the investigation of organic and inorganic materials, where its unique molecular structure may provide valuable insights into the vibrational and electronic properties of materials .
Pharmacological Processes
In pharmacology, this compound could play a role in the development of new drugs, particularly due to its sulfur-containing moiety which is often seen in pharmacologically active molecules. Its structure suggests potential applications in drug design and synthesis, where it could be used to improve the pharmacokinetic properties of new therapeutic agents .
Targeted Drug Delivery
The thiol group present in 2-(Isopropylthio)-1,3-benzothiazol-6-amine could be exploited for targeted drug delivery systems. This compound might be conjugated to drugs or imaging agents, allowing for the specific targeting of diseased cells or tissues, thereby enhancing the efficacy and reducing the side effects of treatments .
Biomedical Research
In biomedical research, this compound’s unique structure could be beneficial in the study of protein interactions and enzyme kinetics. It might act as an inhibitor or activator for certain biochemical pathways, providing insights into the molecular mechanisms of diseases and potential therapeutic targets .
Chemical Synthesis
2-(Isopropylthio)-1,3-benzothiazol-6-amine: could serve as a building block in chemical synthesis. Its benzothiazole core is a common motif in many organic compounds, and the isopropylthio group could introduce steric and electronic effects that are valuable in the synthesis of complex molecules .
Material Science
This compound could be used in material science research, particularly in the development of novel materials with specific electronic or photonic properties. Its molecular structure suggests potential applications in the creation of organic semiconductors or as part of photovoltaic materials .
Environmental Science
The compound’s reactivity with various environmental pollutants could be studied to develop new methods for pollution control and remediation. Its potential to interact with heavy metals or organic contaminants could lead to innovative solutions for environmental cleanup .
Analytical Chemistry
In analytical chemistry, 2-(Isopropylthio)-1,3-benzothiazol-6-amine could be used as a reagent or a probe in the detection and quantification of other substances. Its unique chemical properties might allow for the development of sensitive and selective assays for various analytes .
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-propan-2-ylsulfanyl-1,3-benzothiazol-6-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12N2S2/c1-6(2)13-10-12-8-4-3-7(11)5-9(8)14-10/h3-6H,11H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RJWKRIDCORWNAS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)SC1=NC2=C(S1)C=C(C=C2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12N2S2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(Isopropylthio)-1,3-benzothiazol-6-amine | |
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